Cas no 83574-63-4 (3-N-Ethylaminophenyl(beta-sulphatoethyl)sulphone)

3-N-Ethylaminophenyl(beta-sulphatoethyl)sulphone structure
83574-63-4 structure
Product Name:3-N-Ethylaminophenyl(beta-sulphatoethyl)sulphone
CAS No:83574-63-4
MF:C10H15NO6S2
MW:309.359200716019
CID:60584
PubChem ID:2734263
Update Time:2024-01-24

3-N-Ethylaminophenyl(beta-sulphatoethyl)sulphone Chemical and Physical Properties

Names and Identifiers

    • 3-N-Ethylaminophenyl(beta-sulphatoethyl)sulphone
    • 2-(3-(Ethylamino)phenylsulfonyl)ethyl hydrogen sulfate
    • 2-[3-(ethylamino)phenyl]sulfonylethyl hydrogen sulfate
    • 3-N-ETHYL-AMINOPHENYL(BETA-SULFATOETHYL) SULFONE
    • 3-ethylamino-phenyl 2'-sulphatoethyl sulphone
    • N-ETHYL META BASE ESTER
    • sulfuric acid mono-[2-(3-ethylamino-benzenesulfonyl)-ethyl] ester
    • Ethanol, 2-[[3-(ethylamino)phenyl]sulfonyl]-, hydrogen sulfate (ester) (9CI)
    • 3-(Ethylamino)phenyl 2-sulfatoethyl sulfone
    • m-(2-Hydroxyethylsulfonylsulfato)-N-ethylaniline
    • Mono[2-[3-(ethylamino)phenylsulfonyl]ethyl] sulfate
    • N-Ethyl-3-(2-sulfatoethylsulfonyl)aniline
    • DTXSID90370183
    • 3-N-ETHYL-AMINOPHENYL(BETA-SULFATOETHYL)SULFONE,
    • SCHEMBL5567443
    • 3-N-Ethyl-aminophenyl(beta-sulfatoethyl)sulfone
    • 83574-63-4
    • Inchi： 1S/C10H15NO6S2/c1-2-11-9-4-3-5-10(8-9)18(12,13)7-6-17-19(14,15)16/h3-5,8,11H,2,6-7H2,1H3,(H,14,15,16)
    • InChI Key： BMCYONWPAXGKRH-UHFFFAOYSA-N
    • SMILES： O=S(OCCS(C1C=C(NCC)C=CC=1)(=O)=O)(O)=O

Computed Properties

  • Exact Mass: 309.03400
  • Monoisotopic Mass: 309.03407955g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • PSA: 126.53000
  • LogP: 2.94610

3-N-Ethylaminophenyl(beta-sulphatoethyl)sulphone Security Information

3-N-Ethylaminophenyl(beta-sulphatoethyl)sulphone Customs Data

  • HS CODE：2922199090
  • Customs Data：

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-N-Ethylaminophenyl(beta-sulphatoethyl)sulphone Production Method

Production Method 1

83574-63-4 83574-63-4
Reaction Conditions
1.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: Isopropanol ;  1 h, rt
Reference
The one-pot process for the preparation of N-monoalkyl aromatic amines from nitroarene derivatives
Jia, Jian Hong; et al, Science in China, 2009, 52(12), 2171-2175

3-N-Ethylaminophenyl(beta-sulphatoethyl)sulphone Preparation Products

3-N-Ethylaminophenyl(beta-sulphatoethyl)sulphone Related Literature

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